Copper peroxydisulfate

Specification

• CAS No.: 63502-94-3
• Molecular Formula: CuO8S2
• Molecular Weight: 255.7 g/mol
• IUPAC Name: copper;sulfonatooxy sulfate
• Standard InChI: InChI=1S/Cu.H2O8S2/c;1-9(2,3)7-8-10(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
• Standard InChI Key: CFHMNLLCAWZNMV-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)OOS(=O)(=O)[O-].[Cu+2]
• Canonical SMILES: [O-]S(=O)(=O)OOS(=O)(=O)[O-].[Cu+2]

Introduction

Property	Information
Chemical Name	Copper peroxydisulfate
Alternative Names	Peroxydisulfuric acid, copper(2+) salt (1:1); Copper(2+) [(sulfonatoperoxy)sulfonyl]oxidanide
Molecular Formula	CuO8S2
CAS Number	63502-94-3
Molecular Weight	255.7 g/mol
Chemical Classification	Inorganic compound, Metal peroxydisulfate

Source: PubChem data

Physical and Chemical Properties

Molecular Structure

Copper peroxydisulfate features a coordination complex where copper ions are surrounded by peroxydisulfate ligands. The molecular structure can be represented in ionic form as [Cu²⁺][O₃SO-OSO₃²⁻], with the peroxydisulfate component containing a characteristic O-O peroxide bond. The peroxydisulfate ion (S₂O₈²⁻) is centrosymmetric with an O-O distance of approximately 1.48 Å, while the sulfur centers adopt a tetrahedral configuration.

Chemical Reactivity

The chemical behavior of copper peroxydisulfate is primarily governed by its strong oxidizing nature. The peroxydisulfate anion itself possesses a high electromotive force (E = 2.12V), making it the most powerful oxidant in the peroxygen family of compounds. When combined with copper, this creates a system capable of various oxidation reactions:

• Copper metal can be oxidized by peroxydisulfate to form soluble copper sulfate:
  Cu + S₂O₈²⁻ → CuSO₄ + SO₄²⁻

• Under certain conditions, hydrolysis of the peroxydisulfate anion can yield hydrogen peroxide:
  S₂O₈²⁻ + 2H₂O → 2HSO₄⁻ + H₂O₂

• Free radicals can be generated in reactions involving transition metals:
  S₂O₈²⁻ + Fe²⁺ → Fe³⁺ + SO₄²⁻ + SO₄- ⁻

Synthesis Methods

Common Synthetic Routes

Copper peroxydisulfate can be synthesized through several chemical reactions involving copper salts and peroxydisulfate sources. The most common precursors include ammonium persulfate, potassium persulfate, or sodium persulfate combined with copper sulfate.

The synthesis process typically requires careful control of:

• pH levels

• Temperature

• Concentration of reactants

• Addition of stabilizers to prevent premature decomposition

Catalytic Mechanisms and Activation Processes

Formation of Reactive Species

The mechanism by which copper peroxydisulfate functions involves several steps that lead to the generation of reactive species capable of oxidizing various substrates. A key aspect is the formation of sulfate radicals (SO₄- ⁻) from the decomposition of peroxydisulfate, which subsequently react with target compounds.

Copper Redox Cycling

A particularly significant mechanism involves copper redox cycling between Cu(I) and Cu(II) states during peroxydisulfate activation. Cu(I) can react with sodium persulfate (PDS) to generate sulfate radicals, although Cu(I) is often challenging to work with due to its instability and limited solubility.

Research has demonstrated that hydroxylamine (HA) can be used to regenerate Cu(I) from Cu(II) by reducing Cu(II) species. This approach induces continuous production of radicals through active peroxydisulfate, enhancing degradation efficiency of organic compounds like methyl orange (MO). The process is most effective in the pH range from 6.0 to 8.0, and both sulfate radicals (SO₄⁻- ) and hydroxyl radicals (- OH) serve as the primary reactive species.

Formation of High-Valent Cu(III) Species

Recent studies have revealed that copper peroxydisulfate activation can lead to the formation of high-valent copper species Cu(III), which has attracted substantial attention in catalytic applications. The Cu(III) species serves as an efficient active oxidant for the selective degradation of pollutants in wastewater.

Research by Fan Li et al. (2022) demonstrated that:

• Complexation with certain ligands increases the electron density of Cu(II)

• This favors electron transfer from Cu(II) to peroxydisulfate

• The process generates both radicals and Cu(III) species

• The resulting Cu(III), rather than radicals, plays the primary role in degrading certain contaminants

• Cu(III) subsequently regenerates Cu(II) in a catalytic cycle

Applications in Environmental Remediation

Wastewater Treatment

One of the most promising applications of copper peroxydisulfate is in advanced wastewater treatment for the removal of recalcitrant organic pollutants.

Bisphenol A Removal

Research has demonstrated that copper oxide-modified biochar (CuO/BC) can activate persulfate efficiently for the removal of bisphenol A (BPA) from contaminated waterways. A study combining hydrothermal synthesis and high-temperature calcination created effective copper oxide-modified biochar from wood waste (Ginkgo biloba rods).

Key findings included:

• The removal rate of BPA reached 100% within 20–30 minutes

• This rate was approximately three times higher than unmodified biochar

• CuO/BC was more effective under alkaline conditions

• The modified biochar exhibited a densely arranged needle-shaped structure

Single-Atom Copper Catalysts

A significant advancement in copper-persulfate technology involves single-atom copper catalysts for activating peroxydisulfate. In 2022, researchers anchored a Cu atom with two pyridinic N atoms to synthesize a single-atom Cu catalyst (CuSA-NC).

The findings revealed:

• The unsaturated Cu-N₂ configuration was more effective for peroxydisulfate activation than saturated Cu-N₄ configuration

• The catalyst demonstrated selective and anti-interference performance for pollutant degradation

• Superior catalytic activity compared to other Cu-based catalysts

• Good durability in continuous-flow experiments

Industrial Applications

Etching Processes

Copper peroxydisulfate and related persulfate compounds are widely used in etching applications, particularly for copper-plated printed circuit boards. The strong oxidizing properties make these compounds effective for controlled etching of copper surfaces.

Ammonium persulfate ((NH₄)₂S₂O₈), a common precursor in copper peroxydisulfate synthesis, is itself used as an etchant for printed circuit boards and copper. This application takes advantage of the strong oxidizing properties of the persulfate ion.

Recent Research and Innovations

Structure-Activity Relationships in Copper Complexes

Research into copper complexes has revealed important insights into the structure-activity relationships that affect their stability and reactivity. Studies of copper(II) complexes with various ligands have demonstrated how coordination environment influences stability.

Crystal structure data for copper complexes provide valuable information about bond lengths and coordination geometries. For example, in a copper(II) complex designated as C2, the Cu-Cl bonds were determined to be 2.2262(5) Å and 2.2420(5) Å, while Cu-N bonds were 2.0844(13) Å and 1.9634(15) Å. These precise structural details help researchers understand and predict the chemical behavior of copper compounds.

Complexation-Enhanced Activation

A novel finding reported in 2019 revealed that while aqueous free Cu(II) ion is generally ineffective at activating peroxydisulfate, Cu(II) complexes can be highly effective activators when the coordination involves suitable ligands.

Using cefalexin (CFX) as a representative ligand, researchers demonstrated that:

• The complex of Cu(II) with CFX efficiently activated peroxydisulfate

• This induced rapid degradation of CFX

• Transformation products differed substantially from those generated in typical radical oxidation processes

• Complexation with CFX increased the electron density of Cu(II)

• This favored electron transfer from Cu(II) to peroxydisulfate, generating both radicals and Cu(III)